Cas no 2503204-30-4 (2-(pyrrolidin-3-yl)-1,3-benzoxazole hydrochloride)

• Product Name: 2-(pyrrolidin-3-yl)-1,3-benzoxazole hydrochloride
• CAS No: 2503204-30-4
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• MDL: MFCD32874366
• CID: 5669609
• PubChem ID: 154814565
• Update Time: 2025-05-26

2-(pyrrolidin-3-yl)-1,3-benzoxazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27149676
• 2-Pyrrolidin-3-yl-1,3-benzoxazole;hydrochloride
• 2-(pyrrolidin-3-yl)-1,3-benzoxazole hydrochloride
• 2503204-30-4

• MDL： MFCD32874366
• Inchi： 1S/C11H12N2O.ClH/c1-2-4-10-9(3-1)13-11(14-10)8-5-6-12-7-8;/h1-4,8,12H,5-7H2;1H
• InChI Key： XHXIWPWUOZZDNF-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2N=C1C1CNCC1

Computed Properties

• Exact Mass: 224.0716407g/mol
• Monoisotopic Mass: 224.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1Ų

Additional information on 2-(pyrrolidin-3-yl)-1,3-benzoxazole hydrochloride

Comprehensive Overview of 2-(pyrrolidin-3-yl)-1,3-benzoxazole hydrochloride (CAS No. 2503204-30-4)

2-(pyrrolidin-3-yl)-1,3-benzoxazole hydrochloride (CAS No. 2503204-30-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a benzoxazole core fused with a pyrrolidine ring, making it a promising candidate for drug discovery and development. Its hydrochloride salt form enhances solubility, which is critical for bioavailability in therapeutic applications.

In recent years, the demand for novel small molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and targeted therapies. Researchers are particularly interested in 2-(pyrrolidin-3-yl)-1,3-benzoxazole derivatives due to their potential interactions with central nervous system (CNS) receptors and enzymes. This compound's scaffold is often explored for its role in modulating neurotransmitter pathways, which aligns with current trends in treating neurological disorders such as Parkinson's disease and depression.

The synthesis of 2-(pyrrolidin-3-yl)-1,3-benzoxazole hydrochloride involves multi-step organic reactions, including cyclization and salt formation. Its molecular weight and logP value are key parameters for drug-likeness assessments, as highlighted in QSAR studies. These properties make it a viable lead compound for optimizing pharmacokinetic profiles in preclinical trials.

From an industrial perspective, the compound's patent landscape reveals growing interest from biotech firms specializing in CNS therapeutics. Its mechanism of action is often linked to dopamine receptor modulation, a hot topic in neuroscience research. Additionally, its potential applications in cancer immunotherapy are under investigation, given the rising focus on immune checkpoint inhibitors and small molecule adjuvants.

Environmental and safety profiles of 2-(pyrrolidin-3-yl)-1,3-benzoxazole hydrochloride are rigorously evaluated to comply with REACH regulations. Its stability under various pH conditions and thermal degradation patterns are critical for formulation scientists. The compound's spectroscopic data (e.g., NMR, HPLC) is well-documented, aiding in quality control during large-scale production.

In summary, 2-(pyrrolidin-3-yl)-1,3-benzoxazole hydrochloride (CAS No. 2503204-30-4) represents a versatile building block in medicinal chemistry. Its relevance to neurodegenerative disease research and oncological applications positions it at the forefront of modern drug development. As the scientific community continues to explore its full potential, this compound remains a focal point for innovation in pharmacophore design and therapeutic targeting.